Cas no 78-31-9 (Phosphoric acid,4-methylphenyl diphenyl ester)

• Product Name: Phosphoric acid,4-methylphenyl diphenyl ester
• CAS No: 78-31-9
• MF: C₁₉H₁₇O₄P
• MW: 340.309646368027
• CID: 568658
• PubChem ID: 6528
• Update Time: 2025-04-19

Phosphoric acid,4-methylphenyl diphenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,4-methylphenyl diphenyl ester
• p-Cresyl diphenyl phosphate.
• 4-methylphenyl diphenyl phosphate
• Diphenyl p-tolyl phosphate
• HSDB 2558
• p-Cresyl diphenyl phosphate
• Phosphoric acid, diphenyl p-tolyl ester
• Diphenyl 4-tolyl phosphate
• DTXSID70274039
• NS00076535
• EINECS 201-104-0
• AKOS015899069
• PHENYL P-TOLYL PHOSPHATE ((PHO)2(C7H7O)PO)
• Q27293237
• P-CRESYL DIPHENYL PHOSPHATE [HSDB]
• OJUZRFGUKHQNJX-UHFFFAOYSA-N
• DSSTox_RID_77555
• FT-0638606
• Diphenyl p-tolyl phosphate (mixture of analogue)
• CAS-26444-49-5
• 78-31-9
• SCHEMBL35597
• Phosphoric acid, 4-methylphenyl diphenyl ester
• DSSTox_GSID_24861
• X0UF1XXO1Q
• 4-Methylphenyl diphenyl phosphate #
• Diphenyl4-tolylphosphate
• CHEMBL3187626
• NCGC00260434-01
• F88144
• Monotolyl diphenyl phosphate
• UNII-X0UF1XXO1Q
• DSSTox_CID_4861
• (4-methylphenyl) diphenyl phosphate
• Tox21_202888
• Cresyl diphenyl phosphate (mixture of analogue)
• 1ST22669
• DB-351173

• MDL： MFCD00152361
• Inchi： 1S/C19H17O4P/c1-16-12-14-19(15-13-16)23-24(20,21-17-8-4-2-5-9-17)22-18-10-6-3-7-11-18/h2-15H,1H3
• InChI Key： OJUZRFGUKHQNJX-UHFFFAOYSA-N
• SMILES： P(=O)(OC1C=CC=CC=1)(OC1C=CC=CC=1)OC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 340.08651
• Monoisotopic Mass: 340.08644602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.2080
• Melting Point: -39.9°C
• PSA: 44.76